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Compound of Interest

Compound Name: 1-BOC-4-(tosyloxy)piperidine

Cat. No.: B051092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-BOC-4-(tosyloxy)piperidine, a key

intermediate in organic synthesis, particularly in the development of pharmaceutical

compounds. The document details its chemical structure, properties, synthesis, and significant

applications.

Chemical Structure and Properties
1-BOC-4-(tosyloxy)piperidine, with the CAS Number 118811-07-7, is a piperidine derivative

containing a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and a tosyloxy

group at the 4-position.[1][2] The Boc group provides stability and allows for selective reactions,

while the tosyloxy group serves as an excellent leaving group in nucleophilic substitution

reactions.[1]

SMILES Notation: CC1=CC=C(C=C1)S(=O)(=O)OC2CCN(CC2)C(=O)OC(C)(C)C[1]

Molecular Formula: C₁₇H₂₅NO₅S[1]

The presence of both the Boc protecting group and the tosyloxy leaving group makes this

compound a versatile building block for introducing the piperidine moiety into a wide array of

complex molecules.[1]
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The following table summarizes the key quantitative data for 1-BOC-4-(tosyloxy)piperidine:

Property Value Reference

CAS Number 118811-07-7 [1][2]

Molecular Weight 355.45 g/mol [1]

Appearance White crystalline solid [1]

Purity Typically ≥98% [2]

Solubility
Soluble in organic solvents like

dichloromethane and acetone
[1]

Storage Temperature Room Temperature [2][3]

Experimental Protocols: Synthesis
The synthesis of 1-BOC-4-(tosyloxy)piperidine is a multi-step process that can be achieved

through various routes. A common and effective method involves the protection and

subsequent tosylation of 4-hydroxypiperidine.

3.1. Synthesis from 4-Hydroxypiperidine

This protocol involves two main steps: the protection of the piperidine nitrogen with a Boc

group and the tosylation of the hydroxyl group.

Step 1: Boc Protection of 4-Hydroxypiperidine

Materials: 4-Hydroxypiperidine, di-tert-butyl dicarbonate (Boc₂O), and a suitable base (e.g.,

triethylamine or sodium hydroxide).

Procedure: 4-Hydroxypiperidine is dissolved in a suitable solvent, such as a mixture of water

and an organic solvent like dichloromethane. The base is added to the solution. Di-tert-butyl

dicarbonate is then added portion-wise while stirring at room temperature. The reaction

progress is monitored by thin-layer chromatography (TLC). Upon completion, the organic

layer is separated, washed, dried, and concentrated under reduced pressure to yield 1-BOC-

4-hydroxypiperidine.
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Step 2: Tosylation of 1-BOC-4-hydroxypiperidine

Materials: 1-BOC-4-hydroxypiperidine, p-toluenesulfonyl chloride (TsCl), and a base such as

pyridine or triethylamine.

Procedure: 1-BOC-4-hydroxypiperidine is dissolved in a dry aprotic solvent like

dichloromethane or pyridine under an inert atmosphere. The solution is cooled in an ice bath,

and p-toluenesulfonyl chloride is added slowly. The reaction mixture is stirred at a low

temperature and then allowed to warm to room temperature. After the reaction is complete,

the mixture is worked up by washing with aqueous solutions to remove the base and any

salts. The organic layer is then dried and concentrated to afford 1-BOC-4-
(tosyloxy)piperidine.

Below is a DOT script for a Graphviz diagram illustrating this synthetic workflow.

4-Hydroxypiperidine Boc ProtectionBoc₂O, Base 1-BOC-4-hydroxypiperidine TosylationTsCl, Base 1-BOC-4-(tosyloxy)piperidine

Click to download full resolution via product page

Synthesis of 1-BOC-4-(tosyloxy)piperidine.

Applications in Drug Development
1-BOC-4-(tosyloxy)piperidine is a crucial intermediate in the synthesis of a variety of

pharmaceutical agents. The piperidine scaffold is a common structural motif in many

biologically active molecules. The ability to functionalize the 4-position of the piperidine ring via

nucleophilic substitution of the tosylate group makes this compound highly valuable.

Logical Relationship of Reactivity:

The core utility of 1-BOC-4-(tosyloxy)piperidine in medicinal chemistry stems from a logical

sequence of reactions that allow for the introduction of diverse functionalities.
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General reactivity pathway of 1-BOC-4-(tosyloxy)piperidine.
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This versatility allows for the synthesis of compounds with potential applications as

antipsychotics, analgesics, and anti-inflammatory agents.[1] Furthermore, derivatives of this

intermediate are being investigated for their potential in treating neurodegenerative diseases

and cancer.[1] The strategic use of 1-BOC-4-(tosyloxy)piperidine enables the efficient

construction of complex molecular architectures essential for the discovery and development of

new therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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